Cas no 1153484-01-5 (1-{1-(2-bromophenyl)ethylamino}propan-2-ol)

1-{1-(2-bromophenyl)ethylamino}propan-2-ol is a brominated aromatic compound featuring an amino alcohol functional group. Its structure, incorporating a 2-bromophenyl moiety and a secondary amine linked to a propan-2-ol chain, suggests potential utility as an intermediate in pharmaceutical or fine chemical synthesis. The presence of both bromine and hydroxyl groups enhances its reactivity, enabling selective modifications for applications in medicinal chemistry or ligand design. The compound’s stereochemistry may also be of interest for chiral synthesis. Its stability and solubility profile make it suitable for controlled reactions under mild conditions. Further research may explore its role in bioactive molecule development or catalytic systems.
1-{1-(2-bromophenyl)ethylamino}propan-2-ol structure
1153484-01-5 structure
Product Name:1-{1-(2-bromophenyl)ethylamino}propan-2-ol
CAS No:1153484-01-5
MF:C11H16BrNO
MW:258.154842376709
CID:5176637
PubChem ID:43499394
Update Time:2025-10-12

1-{1-(2-bromophenyl)ethylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-{[1-(2-bromophenyl)ethyl]amino}propan-2-ol
    • 1-((1-(2-Bromophenyl)ethyl)amino)propan-2-ol
    • 2-Propanol, 1-[[1-(2-bromophenyl)ethyl]amino]-
    • 1-{1-(2-bromophenyl)ethylamino}propan-2-ol
    • Inchi: 1S/C11H16BrNO/c1-8(14)7-13-9(2)10-5-3-4-6-11(10)12/h3-6,8-9,13-14H,7H2,1-2H3
    • InChI Key: JJHCQUVTUDDVBR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C(C)NCC(C)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 165
  • XLogP3: 2.1
  • Topological Polar Surface Area: 32.299

1-{1-(2-bromophenyl)ethylamino}propan-2-ol Pricemore >>

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Additional information on 1-{1-(2-bromophenyl)ethylamino}propan-2-ol

Comprehensive Overview of 1-{1-(2-bromophenyl)ethylamino}propan-2-ol (CAS No. 1153484-01-5)

1-{1-(2-bromophenyl)ethylamino}propan-2-ol (CAS No. 1153484-01-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its bromophenyl and amino alcohol functional groups, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its molecular interactions and synthetic pathways, which make it a valuable candidate for further study.

The compound's CAS number 1153484-01-5 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its IUPAC name, 1-{1-(2-bromophenyl)ethylamino}propan-2-ol, reflects its precise chemical structure, which includes a 2-bromophenyl moiety attached to an ethylamino group and a propan-2-ol chain. This configuration contributes to its solubility and reactivity, making it suitable for various experimental and industrial applications.

In recent years, the demand for specialty chemicals like 1-{1-(2-bromophenyl)ethylamino}propan-2-ol has surged, driven by advancements in medicinal chemistry and biotechnology. Users frequently search for terms such as "synthesis of bromophenyl derivatives" or "applications of amino alcohols in pharmaceuticals," highlighting the growing interest in this niche. The compound's potential as a building block for more complex molecules further underscores its importance in modern research.

From a safety and handling perspective, 1-{1-(2-bromophenyl)ethylamino}propan-2-ol requires standard laboratory precautions, including proper ventilation and personal protective equipment. While it is not classified as a hazardous material, its bromine content necessitates careful handling to avoid unnecessary exposure. Researchers often inquire about "storage conditions for bromophenyl compounds" or "stability of amino alcohols," reflecting the need for detailed guidelines.

The compound's spectroscopic properties, such as NMR and IR spectra, are well-documented, aiding in its identification and purity assessment. Analytical techniques like HPLC and mass spectrometry are commonly employed to characterize 1-{1-(2-bromophenyl)ethylamino}propan-2-ol, ensuring its suitability for high-precision applications. These methods align with the increasing focus on quality control in chemical manufacturing.

In conclusion, 1-{1-(2-bromophenyl)ethylamino}propan-2-ol (CAS No. 1153484-01-5) represents a versatile and scientifically significant compound. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in fields like drug development and material engineering. As interest in custom synthesis and tailored chemicals grows, this compound is poised to play a pivotal role in future innovations.

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